1-[2-(3-methoxyphenoxy)ethyl]-1H-1,3-benzodiazole

Specification

• CAS No.: 876901-13-2
• Molecular Formula: C16H16N2O2
• Molecular Weight: 268.316
• IUPAC Name: 1-[2-(3-methoxyphenoxy)ethyl]benzimidazole
• Standard InChI: InChI=1S/C16H16N2O2/c1-19-13-5-4-6-14(11-13)20-10-9-18-12-17-15-7-2-3-8-16(15)18/h2-8,11-12H,9-10H2,1H3
• Standard InChI Key: LWYBSHCAFHHJPZ-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC=C1)OCCN2C=NC3=CC=CC=C32

Introduction

Synthesis and Preparation

The synthesis of such benzodiazole derivatives often involves reactions between appropriate precursors, such as benzimidazole and alkyl halides or their equivalents. For example, a compound like 2-[1-(2-methoxyphenoxy)ethyl]-1H-benzimidazole is synthesized through similar principles.

Potential Applications and Biological Activity

Benzodiazole derivatives are known for their diverse biological activities, including antimicrobial, anticancer, and enzyme inhibitory effects. While specific data on 1-[2-(3-methoxyphenoxy)ethyl]-1H-1,3-benzodiazole is not available, related compounds have shown promise in these areas.

Characterization Techniques

Characterization of benzodiazole compounds typically involves techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Infrared (IR) spectroscopy. These methods provide detailed information about the molecular structure and functional groups present.

Comparison with Similar Compounds

Compound	Molecular Formula	Potential Applications
2-(3-methoxyphenyl)-1H-1,3-benzodiazole	C14H12N2O	Antimicrobial, anticancer
2-[1-(2-methoxyphenoxy)ethyl]-1H-benzimidazole	C16H16N2O2	Biological activity studies
1-[2-(3-methoxyphenoxy)ethyl]-1H-1,3-benzodiazole	C16H16N2O2	Potential biological activity